![molecular formula C17H16N2O2 B5201365 N-(2-cyanophenyl)-3-propoxybenzamide](/img/structure/B5201365.png)
N-(2-cyanophenyl)-3-propoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-cyanophenyl)-3-propoxybenzamide, also known as CPB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPB belongs to the class of benzamide derivatives and has a molecular formula of C18H17N2O2.
Mechanism of Action
The mechanism of action of N-(2-cyanophenyl)-3-propoxybenzamide involves its binding to the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is expressed in various tissues, including the brain. This compound binds to the receptor with high affinity and modulates its activity. This leads to the activation of various signaling pathways, including the ERK1/2 and PI3K/Akt pathways. The activation of these pathways results in the inhibition of inflammation, cell proliferation, and viral replication.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce apoptosis in cancer cells and inhibit viral replication. Moreover, this compound has been found to improve cognitive function and reduce neuropathic pain in animal models.
Advantages and Limitations for Lab Experiments
N-(2-cyanophenyl)-3-propoxybenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been found to exhibit low toxicity and high selectivity towards the sigma-1 receptor. However, this compound has some limitations as well. It has poor solubility in water, which can limit its use in certain experiments. Moreover, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
N-(2-cyanophenyl)-3-propoxybenzamide has several potential future directions for scientific research. It can be further studied for its anti-inflammatory, anti-cancer, and anti-viral properties. This compound can also be investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Moreover, the development of novel this compound analogs with improved solubility and selectivity can further enhance its therapeutic potential.
Synthesis Methods
The synthesis of N-(2-cyanophenyl)-3-propoxybenzamide involves the reaction between 2-cyanophenyl isocyanate and 3-propoxyaniline in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic substitution mechanism and yields this compound as the final product. The purity of the compound can be enhanced by recrystallization from a suitable solvent.
Scientific Research Applications
N-(2-cyanophenyl)-3-propoxybenzamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been investigated for its potential use as a diagnostic tool for neurological disorders. The compound has been found to bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation.
Properties
IUPAC Name |
N-(2-cyanophenyl)-3-propoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-2-10-21-15-8-5-7-13(11-15)17(20)19-16-9-4-3-6-14(16)12-18/h3-9,11H,2,10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDZSCRONYSTTPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.